Cas no 885273-48-3 (4-Oxazolemethanamine,2-(1,3-benzodioxol-5-yl)-)

• Product Name: 4-Oxazolemethanamine,2-(1,3-benzodioxol-5-yl)-
• CAS No: 885273-48-3
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 711024
• Update Time: 2024-01-31

4-Oxazolemethanamine,2-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanamine,2-(1,3-benzodioxol-5-yl)-
• 2-(1,3-benzodioxol-5-yl)-N-methyl-1,3-oxazol-4-amine
• 2-BENZO[1,3]DIOXOL-5-YL-OXAZOL-4-YL-METHYLAMINE
• C-(2-BENZO[1,3]DIOXOL-5-YL-OXAZOL-4-YL)-METHYLAMINE
• 2-(1,3-benzodioxol-5-yl)-4-Oxazolemethanamine
• 4-Oxazolemethanamine, 2-(1,3-benzodioxol-5-yl)-

• Inchi： 1S/C11H10N2O3/c12-4-8-5-14-11(13-8)7-1-2-9-10(3-7)16-6-15-9/h1-3,5H,4,6,12H2
• InChI Key： QJARZYMWPNQKON-UHFFFAOYSA-N
• SMILES： O1C=C(CN)N=C1C1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 218.06900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 389.8±52.0 °C(Predicted)
• PSA: 70.51000
• LogP: 2.22930
• pka: 7.29±0.29(Predicted)